Cas no 457613-94-4 (12-Methoxy-vellosimine)
12-Methoxy-vellosimine structure
Product Name:12-Methoxy-vellosimine
CAS No:457613-94-4
MF:C20H22N2O2
MW:322.400885105133
CID:6768559
Update Time:2024-03-03
12-Methoxy-vellosimine Chemical and Physical Properties
Names and Identifiers
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- 12-Methoxy-vellosimine
-
- Inchi： 1S/C20H22N2O2/c1-3-11-9-22-16-8-14-12-5-4-6-18(24-2)20(12)21-19(14)17(22)7-13(11)15(16)10-23/h3-6,10,13,15-17,21H,7-9H2,1-2H3/b11-3-
- InChI Key： ZWYPHHJZHMMOCK-JYOAFUTRSA-N
- SMILES： COC1=C2C(C3=C(N2)C2N4C(C(C(/C(=C\C)/C4)C2)C=O)C3)=CC=C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- XLogP3: 1.606
12-Methoxy-vellosimine Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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